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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards, safety precautions, and

emergency procedures associated with p-Tolyl disulfide (CAS No. 103-19-5). The information

is intended to guide laboratory personnel in the safe handling, storage, and disposal of this

chemical.

Chemical and Physical Properties
p-Tolyl disulfide is an organosulfur compound that appears as a white to light yellow

crystalline solid or powder, often with a characteristic stench.[1][2][3] It is utilized in organic

synthesis as a reagent.[2][3][4] Understanding its physical properties is crucial for safe handling

and storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b093600?utm_src=pdf-interest
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://cymitquimica.com/cas/103-19-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1233823.htm
https://cymitquimica.com/cas/103-19-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1233823.htm
https://wap.guidechem.com/encyclopedia/p-tolyl-disulfide-dic295382.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 103-19-5 [5]

Molecular Formula C₁₄H₁₄S₂ [1][2]

Molecular Weight 246.39 g/mol [5][6]

Appearance
White to light yellow powder,

chunks, or crystalline solid
[1][4][7]

Melting Point 43-46 °C [6][8]

Boiling Point 349.5 °C at 760 mmHg [7]

Flash Point >110 °C (>230 °F) [9]

Density ~1.17 g/cm³ [7]

Vapor Pressure 9.46 x 10⁻⁵ mmHg at 25°C [1][7]

Solubility Insoluble in water [4]

Hazard Identification and GHS Classification
p-Tolyl disulfide is classified as a hazardous substance. The primary hazards are irritation to

the skin, eyes, and respiratory system.[4][5] Adherence to GHS guidelines is mandatory for

handling this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://aksci.com/sds/0763AA_SDS.pdf
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://cymitquimica.com/cas/103-19-5/
https://aksci.com/sds/0763AA_SDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t39802
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://wap.guidechem.com/encyclopedia/p-tolyl-disulfide-dic295382.html
https://m.molbase.com/moldata/71315.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t39802
https://www.chembk.com/en/chem/P-Tolyl%20disulfide
https://m.molbase.com/moldata/71315.html
https://pim-resources.coleparmer.com/sds/18701.pdf
https://m.molbase.com/moldata/71315.html
https://www.echemi.com/products/pid_Seven1317-p-tolyldisulfide.html
https://m.molbase.com/moldata/71315.html
https://wap.guidechem.com/encyclopedia/p-tolyl-disulfide-dic295382.html
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/p-tolyl-disulfide-dic295382.html
https://aksci.com/sds/0763AA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Description Source(s)

Signal Word - Warning [6]

Pictogram GHS07 [10]

Hazard Statements H315 Causes skin irritation [4][5][6]

H319
Causes serious eye

irritation
[4][5][6]

H335
May cause respiratory

irritation
[4][5][6]

Precautionary

Statements

P261, P264, P271,

P280

Avoid breathing dust;

Wash skin thoroughly

after handling; Use

only outdoors or in a

well-ventilated area;

Wear protective

gloves/clothing/eye

protection/face

protection.

[5][6]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[5]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[5]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5][6]
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P403+P233, P405

Store in a well-

ventilated place. Keep

container tightly

closed. Store locked

up.

[5]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[5]

Toxicological Profile
The toxicological data for p-tolyl disulfide is limited. Acute toxicity values such as LD50 are

not readily available.[5][7] However, a study has identified a toxic dose level and associated

effects in rats.

Parameter
Value and
Conditions

Effects Observed Source(s)

RTECS Number JO1526250 - [1][7]

Lowest Published

Toxic Dose (TDLo)
431 mg/kg

Endocrine (changes in

spleen weight), Blood

(pigmented or

nucleated red blood

cells), Nutritional and

Gross Metabolic

(changes in iron).

[1]

Species: Rodent - rat [1]

Route: Oral [1]

Duration: 7 days

(intermittent)
[1]

Experimental Protocol for Oral Toxicity Study (Rat)
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The toxicological data cited above originates from a study published in the Journal of Applied

Toxicology (1985, Vol. 5, p. 414). While the full, detailed experimental protocol is not available

from the search results, a representative methodology for a sub-acute oral toxicity study of this

nature would typically involve the following steps.

Objective: To determine the potential toxicity of a substance following repeated oral

administration over a defined period.

Methodology:

Test Substance: p-Tolyl disulfide, purity ≥98%. The substance is typically prepared in a

suitable vehicle (e.g., corn oil) to ensure stable and uniform dosing.

Animal Model: Young adult rats (e.g., Sprague-Dawley or Wistar strain), typically 8-10 weeks

old, are used. Animals are acclimated to laboratory conditions before the study begins.

Dose Administration: The test substance is administered orally, most commonly via gavage,

to ensure accurate dosage. Based on the cited data, a dose of 431 mg/kg was administered

intermittently over a 7-day period. This could mean dosing on specific days within that week

(e.g., days 1, 3, 5, and 7).

Observations:

Clinical Signs: Animals are observed daily for any signs of toxicity, such as changes in

behavior, appearance, or physiological functions.

Body Weight: Individual animal weights are recorded prior to the study and at regular

intervals throughout the dosing period.

Endpoint Analysis (Post-Dosing):

Hematology: At the end of the study, blood samples are collected. Analysis would focus on

red blood cell parameters, including morphology, to detect abnormalities like pigmented or

nucleated cells.

Clinical Chemistry: Serum analysis may be performed to assess metabolic changes,

including iron levels.
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Necropsy and Histopathology: Animals are euthanized, and a full necropsy is performed.

Organs, particularly the spleen, are weighed. Tissues may be preserved for microscopic

histopathological examination to identify any treatment-related changes.

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following diagram

outlines the initial steps to be taken for various routes of exposure.

Exposure Event

Response by Exposure Route

Immediate Actions

Medical Attention

Exposure to
p-Tolyl Disulfide

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Provide Oxygen if Needed.

Remove Contaminated Clothing.
Flush Skin with Water for 15+ min.

Flush Eyes with Water for 15+ min.
Remove Contact Lenses if Possible.

Do NOT Induce Vomiting.
Rinse Mouth. Drink Water/Milk.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for p-tolyl disulfide exposure.
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Inhalation: Remove the individual from the exposure source to fresh air immediately. If

breathing is difficult, administer oxygen. Seek medical aid. Do not use mouth-to-mouth

resuscitation.[9]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes. Get medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally. Get medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse

their mouth and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical aid.[9]

Accidental Release Measures
A systematic approach is necessary to manage spills safely and effectively.
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Spill Occurs

Assess Risk
(Size, Location, Ventilation)

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Prevent Further Spread

Clean Up Spill:
- Avoid generating dust

- Use inert absorbent material
- Sweep or vacuum material

Place Waste in a
Sealed, Labeled Container

Decontaminate Spill Area
and Equipment

Dispose of Waste via
Approved Procedures

Response Complete

Click to download full resolution via product page

Caption: Logical workflow for handling a p-tolyl disulfide spill.
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Procedure:

Personal Precautions: Wear appropriate personal protective equipment (PPE) as detailed in

Section 5. Keep unprotected personnel away.[5]

Environmental Precautions: Prevent the product from entering drains, soil, or other

waterways.[5]

Containment and Cleaning: Clean up spills immediately. Avoid conditions that generate dust.

Vacuum or sweep up the material and place it into a suitable, labeled container for disposal.

[5][9] Ensure the area is well-ventilated.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Personal Protective Equipment (PPE)
Type Specification Source(s)

Eye/Face Protection
Chemical splash-resistant

safety glasses or goggles.
[5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[5]

Respiratory Protection

Use a NIOSH-approved N95

dust mask or higher level of

protection if airborne

concentrations are high or

ventilation is inadequate.

[6]

Handling and Storage
Handling: Wash hands and skin thoroughly after handling.[5] Avoid contact with eyes, skin,

and clothing.[9] Minimize dust generation and accumulation.[9] Use only with adequate

ventilation or in a chemical fume hood.[5]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5][9]

Keep the container tightly closed when not in use.[5][9] Incompatible materials include strong

oxidizing agents, strong bases, and strong reducing agents.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5][9]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides and sulfur oxides.[5][7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

in pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Hazards and Safe Handling of
p-Tolyl Disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093600#p-tolyl-disulfide-hazards-and-safety-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b093600#p-tolyl-disulfide-hazards-and-safety-precautions
https://www.benchchem.com/product/b093600#p-tolyl-disulfide-hazards-and-safety-precautions
https://www.benchchem.com/product/b093600#p-tolyl-disulfide-hazards-and-safety-precautions
https://www.benchchem.com/product/b093600#p-tolyl-disulfide-hazards-and-safety-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

